Cas no 10348-66-0 (3-Hexen-1-ol, 3-methyl-)

• Product Name: 3-Hexen-1-ol, 3-methyl-
• CAS No: 10348-66-0
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 1137599
• PubChem ID: 53696356
• Update Time: 2025-04-20

3-Hexen-1-ol, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexen-1-ol, 3-methyl-
• 3-methylhex-3-en-1-ol
• 10348-66-0
• DTXSID10706021
• BQURYLHIDQYWFD-UHFFFAOYSA-N

• Inchi： 1S/C7H14O/c1-3-4-7(2)5-6-8/h4,8H,3,5-6H2,1-2H3
• InChI Key： BQURYLHIDQYWFD-UHFFFAOYSA-N
• SMILES： OCCC(C)=CCC

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23